Cas no 70178-14-2 (2-(4-hydroxyphenyl)-1h-indole-4,7-diol)

2-(4-hydroxyphenyl)-1h-indole-4,7-diol structure
70178-14-2 structure
Product name:2-(4-hydroxyphenyl)-1h-indole-4,7-diol
CAS No:70178-14-2
MF:C14H11NO3
MW:241.24204
CID:974728
PubChem ID:314682

2-(4-hydroxyphenyl)-1h-indole-4,7-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-hydroxyphenyl)-1h-indole-4,7-diol
    • 70178-14-2
    • NSC-234021
    • DTXSID60310894
    • NSC234021
    • Inchi: InChI=1S/C14H11NO3/c16-9-3-1-8(2-4-9)11-7-10-12(17)5-6-13(18)14(10)15-11/h1-7,15-18H
    • InChI Key: NNJIHFZXCIJRSB-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C2=CC3=C(C=CC(=C3N2)O)O)O

Computed Properties

  • Exact Mass: 241.07393
  • Monoisotopic Mass: 241.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.5Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 76.48

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